Cas no 113419-21-9 (1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine)

113419-21-9 structure
Product name:1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine
1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine Chemical and Physical Properties
Names and Identifiers
-
- 1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine
- 113419-21-9
- DTXSID00765041
- N~1~,N~2~,N~3~,N~4~,N~5~,N~6~-Hexahexadecylbenzene-1,2,3,4,5,6-hexamine
-
- Inchi: InChI=1S/C102H204N6/c1-7-13-19-25-31-37-43-49-55-61-67-73-79-85-91-103-97-98(104-92-86-80-74-68-62-56-50-44-38-32-26-20-14-8-2)100(106-94-88-82-76-70-64-58-52-46-40-34-28-22-16-10-4)102(108-96-90-84-78-72-66-60-54-48-42-36-30-24-18-12-6)101(107-95-89-83-77-71-65-59-53-47-41-35-29-23-17-11-5)99(97)105-93-87-81-75-69-63-57-51-45-39-33-27-21-15-9-3/h103-108H,7-96H2,1-6H3
- InChI Key: UKXPMZAQFAXQPM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 1514.61810537Da
- Monoisotopic Mass: 1513.61475053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 108
- Rotatable Bond Count: 96
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 48.3
- Topological Polar Surface Area: 72.2Ų
1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine Related Literature
-
Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
-
Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Katharina Franziska Pirker Food Funct., 2010,1, 262-268
113419-21-9 (1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine) Related Products
- 58777-84-7(2-Bromo-1-(4-bromophenyl)ethanol)
- 845790-40-1(5-(5-Chloro-2-thienyl)-5-oxovaleric acid)
- 1824064-71-2(tert-Butyl 2-(cyclopentylamino)-2-oxoethylcarbamate)
- 1217862-99-1(N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide)
- 2229537-71-5(tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate)
- 1805556-77-7(Ethyl 4-(difluoromethyl)-2-methoxy-5-nitropyridine-3-carboxylate)
- 1799262-92-2((E)-3-(3,4-dimethoxyphenyl)-N-(2-(furan-2-yl)-2-methoxyethyl)acrylamide)
- 3460-58-0(1,3-bis(4-cyanophenyl)thiourea)
- 927391-09-1(2-Methoxy-4-(tributylstannyl)thiazole)
- 681260-16-2(6-(4-Methoxy-phenyl)-5-piperazin-1-ylmethyl-imidazo[2,1-b]thiazole)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk